665-49-6

Tetraethylphosphonium tetrafluoroborate

In Stock

• CAS RN:
• 665-49-6

• Formula:
• C8H20BF4P

• InChI:
• InChI=1S/C8H20P.BF4/c1-5-9(6-2,7-3)8-4;2-1(3,4)5/h5-8H2,1-4H3;/q+1;-1

• InChIKey:
• IOQILLMTUOVXHI-UHFFFAOYSA-N

• Tetraethylphosphonium tetrafluoroborate is a useful research compound. Its molecular formula is C8H20BF4P and its molecular weight is 234.03 g/mol. The purity is usually 95%.

Isoquinolin-1-yl(4-methoxyphenyl)methyl benzoate

In Stock

• CAS RN:
• 102665-49-6

• Formula:
• C24H19NO3

• InChI:
• InChI=1S/C24H19NO3/c1-27-20-13-11-18(12-14-20)23(28-24(26)19-8-3-2-4-9-19)22-21-10-6-5-7-17(21)15-16-25-22/h2-16,23H,1H3

• InChIKey:
• UQPKQCHBJQETBS-UHFFFAOYSA-N

• Isoquinolin-1-yl(4-methoxyphenyl)methyl benzoate is a useful research compound. Its molecular formula is C24H19NO3 and its molecular weight is 369.42. The purity is usually 95%.

8,8-dimethyl-3-phenyl-2-thioxo-1,2,3,6,8,9-hexahydro-4H-pyrano[3',4':5,6]pyrido[2,3-d]pyrimidin-4-one

• CAS RN:
• 267665-49-6

• Formula:
• C18H17N3O2S

• InChI:
• InChI=1S/C18H17N3O2S/c1-18(2)9-14-11(10-23-18)8-13-15(19-14)20-17(24)21(16(13)22)12-6-4-3-5-7-12/h3-8H,9-10H2,1-2H3,(H,19,20,24)

• InChIKey:
• ZKLPYXBVDMORDM-UHFFFAOYSA-N

• 8,8-dimethyl-3-phenyl-2-thioxo-1,2,3,6,8,9-hexahydro-4H-pyrano[3',4':5,6]pyrido[2,3-d]pyrimidin-4-one is a useful research compound. Its molecular formula is C18H17N3O2S and its molecular weight is 339.4g/mol. The purity is usually 95%.

2-Amino-3-(5-nitro-6-oxo-1H-pyridin-3-yl)propanoic acid;dihydrochloride

In Stock

• CAS RN:
• 2361665-49-6

• Formula:
• C8H11Cl2N3O5

• InChI:
• InChI=1S/C8H9N3O5.2ClH/c9-5(8(13)14)1-4-2-6(11(15)16)7(12)10-3-4;;/h2-3,5H,1,9H2,(H,10,12)(H,13,14);2*1H

• InChIKey:
• OUQKILWESMOVAN-UHFFFAOYSA-N

• 2-Amino-3-(5-nitro-6-oxo-1H-pyridin-3-yl)propanoic acid;dihydrochloride is a useful research compound. Its molecular formula is C8H11Cl2N3O5 and its molecular weight is 300.09. The purity is usually 95%.